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Compound of Interest

Compound Name: SYBR GREEN II

CAS No.: 172827-25-7

Cat. No.: B1170380

Get Quote

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I

frequently consult with researchers and drug development professionals struggling to detect

small RNAs (such as miRNAs, siRNAs, and tRNAs, typically 15–30 nt) using SYBR™ Green II.

While SYBR Green II is one of the most sensitive fluorescent stains available for RNA, small

RNAs present a unique biophysical challenge. Because fluorescence intensity is directly

proportional to the mass of the nucleic acid and the number of dye-binding sites, short

oligonucleotides inherently yield lower signal-to-noise ratios than larger messenger or

ribosomal RNAs[1]. Furthermore, small RNAs are typically resolved on denaturing

polyacrylamide/urea gels (Urea-PAGE), and the presence of denaturants can suppress dye-

binding kinetics[2].

This guide provides a self-validating system of protocols, mechanistic explanations, and

troubleshooting steps to push the absolute limits of SYBR Green II sensitivity.

The Mechanistic "Why": Understanding SYBR
Green II Photophysics
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To optimize your assay, you must first understand the causality behind the reagent's behavior.

SYBR Green II is an asymmetrical cyanine dye that exhibits a massive fluorescence

enhancement upon binding to nucleic acids.

Quantum Yield: Unlike traditional dyes, SYBR Green II has a higher quantum yield when

bound to single-stranded RNA ( ∼ 0.54) compared to double-stranded DNA ( ∼ 0.36)[3][4].

For comparison, the quantum yield of the RNA/ethidium bromide complex is only ∼ 0.07[3].

pH Dependency: The dye's binding affinity is highly dependent on the protonation state of its

functional groups. The staining solution must be strictly maintained between pH 7.5 and

8.0[2][3].

Excitation/Emission Profiles: SYBR Green II has a primary excitation maximum at 497 nm

and a secondary peak at 254 nm, with an emission maximum at 520 nm[3][4]. Using the

wrong light source or emission filter is the #1 cause of false-negative results.

Quantitative Data Summary
The table below summarizes the critical photophysical parameters and detection limits you

should expect when optimizing your workflow[2][4][5].
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Parameter
Standard RNA
(>200 nt)

Small RNA (<50 nt)
Mechanistic Impact
on Assay

Detection Limit

(Native Gel)
100 pg / band 500 pg / band

Shorter length = fewer

dye

intercalation/groove-

binding sites.

Detection Limit

(Denaturing Gel)
1 ng / band 2 - 4 ng / band

Urea alters local ionic

strength, slightly

reducing dye affinity.

Optimal Excitation 254 nm or 488 nm 254 nm or 488 nm

300 nm

transillumination

reduces sensitivity by

up to 5-fold.

Emission Maximum 520 nm 520 nm

Requires a specific

SYBR Green filter;

EtBr filters block

signal.

Optimal Gel Matrix 1% Agarose 10–15% Urea-PAGE

PAGE provides

necessary spatial

resolution for 15-30 nt

fragments.

Optimized Workflow for Small RNA Detection
1. Run Urea-PAGE

(10-15% Gel)
2. Wash Gel

(2x 10 min in H2O)
 Remove Denaturants 3. Stain Gel

(SYBR Green II, pH 8.0)
 1:10,000 in TBE 4. Optical Imaging

(254nm / 488nm)
 520nm Emission Filter

Click to download full resolution via product page

Step-by-step workflow for optimizing SYBR Green II staining of small RNAs in denaturing
PAGE.

Step-by-Step Methodology
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While standard manufacturer protocols state that washing urea out of gels is "not required"[2],

this rule only applies to highly abundant, large RNAs. For borderline limits of detection (LOD)

with small RNAs, removing urea is critical to maximizing the signal-to-noise ratio.

Step 1: Electrophoresis

Resolve your small RNA samples on a 10% to 15% polyacrylamide gel containing 7M to 8M

Urea.

Pro-Tip: Do not overload the gel with total RNA (>2 µg) if you are trying to detect a rare small

RNA subpopulation, as the background fluorescence from degraded mRNA/rRNA will

obscure the 15–30 nt region[1][5]. Use small RNA enrichment columns prior to loading if

necessary.

Step 2: Gel Washing (Critical for Small RNAs)

Carefully remove the polyacrylamide gel from the glass plates and place it in a clean,

RNase-free polypropylene container.

Submerge the gel in nuclease-free water or 1X TBE.

Agitate gently on an orbital shaker for 10 minutes. Repeat this wash step once. Causality:

Urea acts as a chemical denaturant that can interfere with the optimal hydration shell

required for maximum dye-nucleic acid interaction.

Step 3: Staining

Prepare a fresh 1X TBE buffer (89 mM Tris base, 89 mM boric acid, 1 mM EDTA). Verify the

pH is exactly 8.0[2][3]. Do not use running buffer that has already been subjected to

electrophoresis, as ion depletion alters the pH.

Dilute the 10,000X SYBR Green II stock solution 1:10,000 in the fresh TBE buffer[3]. (For

highly denaturing gels where washing was skipped, a 1:5,000 dilution is recommended[3]).

Submerge the gel in the staining solution and protect it from light (e.g., cover the container

with aluminum foil).
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Agitate gently at room temperature for 20 to 40 minutes depending on gel thickness[3]. No

destaining is required due to the dye's low intrinsic fluorescence[3].

Step 4: Imaging

Transfer the gel to an imaging system.

Excitation: Use 254 nm epi-illumination or a 488 nm argon-ion laser scanner. Avoid 300 nm

UV transilluminators if possible, as they reduce sensitivity to ~4 ng/band[2][4].

Emission: Ensure the camera is equipped with a SYBR Green gel stain photographic filter

(centered near 520 nm).

Diagnostic Troubleshooting Logic
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Issue: Weak or No Small RNA Band

Is the staining buffer pH < 7.5?

Use fresh TBE (pH 7.5 - 8.0)

 Yes

Using an Ethidium Bromide filter?

 No

Switch to SYBR Green filter (~520nm)

 Yes

Using 300nm Transillumination?

 No

Use 254nm Epi-illumination or 488nm Laser

 Yes

Click to download full resolution via product page

Diagnostic logic tree for resolving weak SYBR Green II fluorescence signals.

Expert FAQs
Q: I am using the same UV transilluminator I use for Ethidium Bromide, but my small RNA

bands are invisible. Why? A: There are two optical failures occurring here. First, standard UV

transilluminators operate at 300–312 nm, which is highly inefficient for SYBR Green II
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excitation compared to 254 nm epi-illumination[2][4]. Second, the orange-red gelatin filter used

for Ethidium Bromide blocks the 520 nm green emission of SYBR Green II[3]. You must switch

to a SYBR-compatible emission filter and ideally a 254 nm or 488 nm excitation source.

Q: The protocol says washing urea out of the gel is unnecessary. Why do you recommend it?

A: While SYBR Green II fluorescence is not strictly quenched by urea (meaning you will still

see strong signals for abundant 18S/28S rRNA), urea alters the local dielectric constant and

ionic strength within the polyacrylamide matrix[5]. For small RNAs, where you are already

fighting a low mass-to-charge ratio and fewer base-pair binding sites, this slight reduction in

binding affinity can push your signal below the limit of detection. Washing the gel twice in water

or TBE restores optimal binding kinetics.

Q: My background fluorescence is extremely high, obscuring the 20 nt region. How do I fix this?

A: High background in the small RNA region is rarely caused by free dye (since SYBR Green II
has negligible intrinsic fluorescence)[3]. Instead, it is usually caused by degraded mRNA/rRNA

in your sample. If you load >2 µg of total RNA, the degradation smear will pool at the bottom of

the gel. To resolve this, use a solid-phase extraction method to enrich for small RNAs (<200 nt)

prior to electrophoresis[1][6].

Q: Can I reuse the SYBR Green II staining solution? A: Yes, the staining solution can be stored

at 2–8 °C in the dark and reused three to four times[3]. However, be aware that the pH of TBE

can drift over time, and the dye concentration will deplete slightly with each use. If you are

hunting for low-abundance small RNAs, always use a freshly prepared dilution.

Q: If SYBR Green II still isn't sensitive enough for my siRNAs, what is the next step? A: If you

have optimized the pH, washed the gel, and used a 488 nm laser scanner but still lack signal,

consider switching to SYBR™ Gold. SYBR Gold exhibits a >1000-fold fluorescence

enhancement upon binding nucleic acids (compared to SYBR Green II) and is generally

considered 25–100 times more sensitive than ethidium bromide for denaturing gels[7].

Alternatively, capillary electrophoresis platforms (e.g., Agilent Bioanalyzer Small RNA assay)

can detect as little as 10 ng of total small RNA without gel casting[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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